Cas no 886-60-2 (1-Phenyl-3-(2-pyridyl)-2-thiourea)

1-Phenyl-3-(2-pyridyl)-2-thiourea structure
886-60-2 structure
Product Name:1-Phenyl-3-(2-pyridyl)-2-thiourea
CAS No:886-60-2
MF:C12H11N3S
MW:229.300840616226
MDL:MFCD00023430
CID:40197
PubChem ID:701009
Update Time:2025-07-23

1-Phenyl-3-(2-pyridyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-3-(2-pyridyl)-2-thiourea
    • 1-phenyl-3-pyridin-2-ylthiourea
    • 1-Phenyl-3-pyridin-2-yl-thiourea
    • EINECS 212-951-0
    • N-Phenyl-N'-2-pyridylthiourea
    • N-Phenyl-N'-pyrid-2-yl-thioharnstoff
    • Thiourea,N-phenyl-N'-2-pyridinyl
    • N-Phenyl-N′-2-pyridinylthiourea (ACI)
    • Urea, 1-phenyl-3-(2-pyridyl)-2-thio- (6CI, 7CI, 8CI)
    • 1-Phenyl-3-(2-pyridyl)thiourea
    • 1-Phenyl-3-(pyridin-2-yl)thiourea
    • 3-Phenyl-1-(2-pyridyl)thiourea
    • N,N′-α-Pyridylphenylthiourea
    • N-Phenyl-N′-(2-pyridinyl)thiourea
    • N-Phenyl-N′-(2-pyridyl)thiourea
    • N-Phenyl-N′-α-pyridylthiourea
    • NSC 161945
    • Thiourea, N-phenyl-N'-2-pyridinyl-
    • NSC-830416
    • NS00039286
    • SMR000282607
    • WLN: T6NJ BMYUS&MR
    • MFCD00023430
    • STK730821
    • N-PHENYL-N'-(2-PYRIDYL)THIOUREA
    • AI3-63147
    • SCHEMBL2634977
    • P-2-PTU
    • HMS1676N10
    • DB-057094
    • N-2-pyridyl-N'-phenylthiourea
    • AKOS000601667
    • 1-(2-Pyridyl)-3-phenylthiourea
    • CHEMBL1971338
    • 5-22-08-00345 (Beilstein Handbook Reference)
    • SR-01000397811
    • BRN 0169885
    • PHTU
    • EN300-11741374
    • N-phenyl-N'-(2-pyridinyl)thiourea
    • 886-60-2
    • 3-phenyl-1-(pyridin-2-yl)thiourea
    • BDBM50448192
    • NSC-161945
    • F0769-0076
    • MLS000712840
    • SR-01000397811-1
    • CS-0314481
    • DTXSID40237196
    • Oprea1_317238
    • AE-848/01008063
    • DTXCID40159687
    • NSC161945
    • BRD-K72676550-001-05-8
    • Urea, 1-phenyl-3-(2-pyridyl)-2-thio-
    • NSC830416
    • Z56791085
    • MDL: MFCD00023430
    • Inchi: 1S/C12H11N3S/c16-12(14-10-6-2-1-3-7-10)15-11-8-4-5-9-13-11/h1-9H,(H2,13,14,15,16)
    • InChI Key: JFHXWMRFXORESD-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1C=CC=CN=1

Computed Properties

  • Exact Mass: 229.06700
  • Monoisotopic Mass: 229.067368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69

Experimental Properties

  • Density: 1.341
  • Melting Point: 173°C
  • Boiling Point: 371 °C at 760 mmHg
  • Flash Point: 371 °C at 760 mmHg
  • Refractive Index: 1.761
  • PSA: 69.04000
  • LogP: 3.03650

1-Phenyl-3-(2-pyridyl)-2-thiourea Security Information

  • HazardClass:IRRITANT

1-Phenyl-3-(2-pyridyl)-2-thiourea Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Phenyl-3-(2-pyridyl)-2-thiourea Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  15 min, 20 - 25 °C; 2 h, 20 - 25 °C
Reference
A novel thiourea derivative for preconcentration of copper(II), nickel(II), cadmium(II), lead(II) and iron(II) from seawater samples for Flame Atomic Absorption Spectrophotometry
Sanlier Ucak, Sengul; Aydin, Adnan, Marine Pollution Bulletin, 2022, 180,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  0 °C → rt
Reference
A Selective, Orally Bioavailable 1,2,4-Triazolo[1,5-a]pyridine-Based Inhibitor of Janus Kinase 2 for Use in Anticancer Therapy: Discovery of CEP-33779
Dugan, Benjamin J.; Gingrich, Diane E.; Mesaros, Eugen F.; Milkiewicz, Karen L.; Curry, Matthew A.; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5243-5254

Production Method 3

Reaction Conditions
1.1 Solvents: Ethanol
Reference
Synthesis and antibacterial activity of pyridyl thioureas and arylthiosemicarbazones
Kumar, K. S.; Singh, S. K.; Pandeya, S. N., Bollettino Chimico Farmaceutico, 2001, 140(4), 238-242

Production Method 4

Reaction Conditions
1.1 Solvents: Ethanol
Reference
1-(Methyldithiocarbonyl)imidazole: a useful thiocarbonyl transfer reagent for synthesis of substituted thioureas
Mohanta, Pramod K.; Dhar, Sanchita; Samal, S. K.; Ila, H.; Junjappa, H., Tetrahedron, 2000, 56(4), 629-637

Production Method 5

Reaction Conditions
1.1 10 - 15 min, 100 °C
Reference
Synthesis, phytotoxic, cytotoxic, acetylcholinesterase and butyrylcholinesterase activities of N,N'-diaryl unsymmetrically substituted thioureas
Begum, Saeedan; Choudhary, M. Iqbal; Khan, Khalid M., Natural Product Research, 2009, 23(18), 1719-1730

Production Method 6

Reaction Conditions
1.1 Solvents: Ethanol ;  8 h, 78 °C
Reference
Synthesis, crystal structure, characterization and studies on DNA binding of a novel copper(II) complex [Cu(PyPt)(NO3)2]
Liu, Dan; Zhou, Yin-Zhuang, Wuji Huaxue Xuebao, 2009, 25(10), 1797-1804

Production Method 7

Reaction Conditions
1.1 Reagents: 2,4-Dimethylpyridine ,  Oxygen Solvents: 1,2-Dichloroethane ;  50 °C
Reference
Copper-Catalyzed Aerobic Oxidative [3+2] Annulation for the Synthesis of 5-Amino/Imino-Substituted 1,2,4-Thiadiazoles through C-N/N-S Bond Formation
Yu, Wentao; Huang, Yubing; Li, Jianxiao; Tang, Xiaodong; Wu, Wanqing ; et al, Journal of Organic Chemistry, 2018, 83(16), 9334-9343

Production Method 8

Reaction Conditions
1.1 Solvents: Toluene ;  rt → reflux; 5 h, reflux
Reference
Fused polycyclic nitrogen-containing heterocycles
Mamedov, V. A.; Zhukova, N. A.; Beschastnova, T. N.; Levin, Ya. A.; Gubaidullin, A. T.; et al, Russian Chemical Bulletin, 2007, 56(11), 2308-2314

Production Method 9

Reaction Conditions
1.1 Solvents: 1,4-Dioxane
Reference
High-Pressure Organic Chemistry. Part 25. High-pressure-promoted addition of isothiocyanates to aminopyridines: efficient synthesis of pyridine-thiourea conjugates as building blocks for hydrogen-bonding receptors
Kumamoto, Koji; Misawa, Yoshihiro; Tokita, Sumio; Kubo, Yuji; Kotsuki, Hiyoshizo, Tetrahedron Letters, 2002, 43(6), 1035-1038

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Tris[μ-[2-amino-1,4-benzenedicarboxylato(2-)-κO1:κO′1]]diaquafluoro-μ3-oxotrichr… (post-treated with cyanuric chloride; aminopyridine; NiCl2) Solvents: Water ;  20 min, rt
Reference
Green synthesis of thiourea derivatives from nitrobenzenes using Ni nanoparticles immobilized on triazine-aminopyridine-modified MIL-101(Cr) MOF
Heidari, Sara; Alavinia, Sedigheh; Ghorbani-Vaghei, Ramin, Scientific Reports, 2023, 13(1),

Production Method 11

Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt; 4 h, reflux
Reference
Synthesis and biological evaluation of novel 2-imino-4-thiazolidinones as potential antitumor agents for glioblastoma
Campos, Jose Coan; Campos, Patrick Teixeira; Pedra, Nathalia Stark; Bona, Natalia Pontes ; Soares, Mayara Sandrielly ; et al, Medicinal Chemistry (Sharjah, 2022, 18(4), 452-462

Production Method 12

Reaction Conditions
1.1 Solvents: tert-Butanol ;  20 h, reflux
Reference
Antimycobacterial and anti-inflammatory activities of thiourea derivatives focusing on treatment approaches for severe pulmonary tuberculosis
Calixto, Sanderson Dias; Simao, Thatiana Lopes Bia Ventura; Palmeira-Mello, Marcos Vinicius; Viana, Gil Mendes; Assumpcao, Paloma Wetler Meireles Carreiros; et al, Bioorganic & Medicinal Chemistry, 2022, 53,

Production Method 13

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  4 min, 120 °C
Reference
Diversity-Oriented Synthesis of Thiazolidine-2-imines via Microwave-Assisted One-Pot, Telescopic Approach and Its Interaction with Biomacromolecules
Saikia, Ananya Anubhav; Rao, Ramdas Nishanth; Maiti, Barnali ; Balamurali, Musuvathi Motilal ; Chanda, Kaushik, ACS Combinatorial Science, 2020, 22(11), 630-640

Production Method 14

Reaction Conditions
1.1 Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  25 min, rt
Reference
Organic reactions in ionic liquids: ionic liquid-promoted efficient synthesis of disubstituted and trisubstituted thiourea derivatives
Le, Zhang Gao; Chen, Zhen Chu; Hu, Yi; Zheng, Qin Guo, Chinese Chemical Letters, 2005, 16(2), 201-204

Production Method 15

Reaction Conditions
1.1 Solvents: Ethanol ;  2 h, reflux
Reference
Synthesis, characterization, crystal structure and luminescence properties of phosphinic silver(I) complexes with thiourea derivatives
Belicchi Ferrari, Marisa; Bisceglie, Franco; Cavalli, Enrico; Pelosi, Giorgio; Tarasconi, Pieralberto; et al, Inorganica Chimica Acta, 2007, 360(10), 3233-3240

Production Method 16

Reaction Conditions
1.1 Solvents: Benzene
Reference
Spectroscopic (C-13 NMR, IR and UV-Vis.) and structural characterization and biological activity study of some new Mg(II), Mn(II), Fe(II), Cu(II), Zn(II), Cd(II), and La(III) complexes of 1-phenyl-3-(pyridin-2-yl)-2-thiourea
Sarkis, George Y.; Sarkis, Rony G., Dirasat: Pure Sciences, 2006, 33(1), 21-27

Production Method 17

Reaction Conditions
Reference
Synthesis and spectral and biological activity of new complexes in N-phenyl-N'-(2-pyridyl)thiourea with manganese(II), iron(II), cobalt(II) and copper(II)
Sarkis, George Y.; Farah, Robin G., Abhath Al-Yarmouk, 2004, 13(1),

Production Method 18

Reaction Conditions
1.1 Solvents: Benzene ;  1.5 h, reflux; cooled
Reference
Palladium(II) and platinum(II) complexes containing the mixed ligands N-phenyl-N'-(2-pyridinyl or 2-pyridinylmethyl)thiourea and diphosphines Ph2P(CH2)nPPh2 (n = 1-4)
Al-Hayaly, Lamaan J.; Abdullah, Bayazeed H.; Al-Dulaimi, Adnan A. N.; Al-Jibori, Subhi A., Oriental Journal of Chemistry, 2008, 24(2), 381-388

Production Method 19

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 45 min, 0 °C
Reference
Synthesis and in vitro urease inhibitory activity of N,N'-disubstituted thioureas
Khan, Khalid Mohammed; Naz, Farzana; Taha, Muhammad; Khan, Ajmal; Perveen, Shahnaz; et al, European Journal of Medicinal Chemistry, 2014, 74, 314-323

Production Method 20

Reaction Conditions
1.1 Catalysts: Tungstate (sulfated) ;  3 h, 90 °C
Reference
Sulfated-Tungstate-Catalyzed Synthesis of Ureas/Thioureas via Transamidation and Synthesis of Forchlorofenuron
Wagh, Ganesh D.; Pathare, Sagar P.; Akamanchi, Krishnacharya G., ChemistrySelect, 2018, 3(25), 7049-7053

1-Phenyl-3-(2-pyridyl)-2-thiourea Raw materials

1-Phenyl-3-(2-pyridyl)-2-thiourea Preparation Products

Additional information on 1-Phenyl-3-(2-pyridyl)-2-thiourea

Recent Advances in the Study of 1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) in Chemical Biology and Pharmaceutical Research

1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic thiourea derivative has demonstrated a range of biological activities, including potential applications in enzyme inhibition, antimicrobial therapy, and anticancer drug development. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of 1-Phenyl-3-(2-pyridyl)-2-thiourea derivatives as potent inhibitors of protein tyrosine phosphatases (PTPs). The research team systematically modified the compound's scaffold and identified several analogs with improved selectivity and potency against PTP1B, a key regulator of insulin and leptin signaling. Molecular docking studies revealed that the thiourea moiety forms critical hydrogen bonds with the active site residues, while the pyridyl group enhances binding affinity through π-π interactions.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-Phenyl-3-(2-pyridyl)-2-thiourea exhibits remarkable activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound was found to disrupt bacterial membrane integrity and inhibit biofilm formation at sub-MIC concentrations. Structure-activity analysis suggested that the presence of both phenyl and pyridyl rings is essential for maintaining antimicrobial efficacy while minimizing cytotoxicity to mammalian cells.

Oncology research has also benefited from investigations into this compound. A 2024 study in Cancer Research demonstrated that 1-Phenyl-3-(2-pyridyl)-2-thiourea can selectively induce apoptosis in certain cancer cell lines by modulating reactive oxygen species (ROS) levels and activating the intrinsic apoptotic pathway. The researchers noted that the compound's thiourea group plays a crucial role in its redox-modulating properties, while the aromatic systems contribute to cellular uptake and target engagement.

Recent advances in synthetic chemistry have enabled more efficient production of 1-Phenyl-3-(2-pyridyl)-2-thiourea and its derivatives. A 2023 paper in Organic Process Research & Development described an improved synthetic route using microwave-assisted synthesis, which reduced reaction times from hours to minutes while maintaining high yields (85-92%). This methodological advancement has facilitated more extensive structure-activity relationship studies and accelerated the compound's development as a potential pharmaceutical lead.

Pharmacokinetic studies published in Xenobiotica (2024) have provided important insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 1-Phenyl-3-(2-pyridyl)-2-thiourea. The compound demonstrated favorable oral bioavailability in rodent models (F = 62%) and showed minimal cytochrome P450 inhibition, suggesting a low potential for drug-drug interactions. However, researchers noted that further optimization may be needed to improve metabolic stability and reduce plasma protein binding.

Looking forward, the unique chemical structure and diverse biological activities of 1-Phenyl-3-(2-pyridyl)-2-thiourea (CAS: 886-60-2) position it as a promising scaffold for drug discovery. Current research efforts are focusing on developing more selective analogs, exploring combination therapies, and investigating its potential in treating metabolic disorders, infectious diseases, and various cancers. The compound's versatility and the growing body of research supporting its pharmacological relevance suggest that it will remain an important subject of study in chemical biology and pharmaceutical sciences in the coming years.

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